Cas no 1262006-37-0 (2-fluoro-4-[3-(pyrrolidine-1-carbonyl)phenyl]benzoic Acid)

2-Fluoro-4-[3-(pyrrolidine-1-carbonyl)phenyl]benzoic acid is a fluorinated benzoic acid derivative featuring a pyrrolidine-1-carbonylphenyl substituent at the 4-position. This compound exhibits potential as a versatile intermediate in medicinal chemistry, particularly in the design of targeted bioactive molecules. The fluorine atom enhances metabolic stability and influences electronic properties, while the pyrrolidine carbonyl moiety offers conformational flexibility and hydrogen-bonding capabilities. Its carboxylic acid group provides a handle for further derivatization or salt formation, improving solubility. The aromatic system allows for π-π interactions in molecular recognition. This scaffold may find applications in developing enzyme inhibitors or receptor modulators due to its balanced lipophilicity and polar functionality. The structural features suggest utility in structure-activity relationship studies for optimizing pharmacokinetic properties.
2-fluoro-4-[3-(pyrrolidine-1-carbonyl)phenyl]benzoic Acid structure
1262006-37-0 structure
Product Name:2-fluoro-4-[3-(pyrrolidine-1-carbonyl)phenyl]benzoic Acid
CAS No:1262006-37-0
MF:C18H16FNO3
MW:313.322948455811
MDL:MFCD18322748
CID:1219478
PubChem ID:53228567
Update Time:2025-07-02

2-fluoro-4-[3-(pyrrolidine-1-carbonyl)phenyl]benzoic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-fluoro-4-[3-(pyrrolidine-1-carbonyl)phenyl]benzoic Acid
    • 2-FLUORO-4-(3-PYRROLIDINYLCARBONYLPHENYL)BENZOIC ACID
    • 2-Fluoro-4-(3-pyrrolidinylcarbonylphenyl)benzoic acid, 95%
    • 3-Fluoro-3'-(pyrrolidine-1-carbonyl)[1,1'-biphenyl]-4-carboxylic acid
    • 1262006-37-0
    • DTXSID40692100
    • MFCD18322748
    • MDL： MFCD18322748
    • Inchi： 1S/C18H16FNO3/c19-16-11-13(6-7-15(16)18(22)23)12-4-3-5-14(10-12)17(21)20-8-1-2-9-20/h3-7,10-11H,1-2,8-9H2,(H,22,23)
    • InChI Key： XXARAFOTYHDQBE-UHFFFAOYSA-N
    • SMILES： FC1=C(C(=O)O)C=CC(=C1)C1=CC=CC(=C1)C(N1CCCC1)=O

Computed Properties

  • Exact Mass: 313.11142153g/mol
  • Monoisotopic Mass: 313.11142153g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 450
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 57.6Ų

2-fluoro-4-[3-(pyrrolidine-1-carbonyl)phenyl]benzoic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB330025-5 g
2-Fluoro-4-(3-pyrrolidinylcarbonylphenyl)benzoic acid, 95%; .
 1262006-37-0 95%
5g
 €1159.00 2023-04-26
abcr
AB330025-5g
2-Fluoro-4-(3-pyrrolidinylcarbonylphenyl)benzoic acid, 95%; .
 1262006-37-0 95%
5g
 €1159.00 2025-02-21

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